Cas no 1269293-81-3 (5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile)

5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile structure
1269293-81-3 structure
Product Name:5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
CAS No:1269293-81-3
MF:C10H5F2N3
MW:205.163608312607
CID:3165385
PubChem ID:53429301
Update Time:2025-04-21

5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
    • 5-FLUORO-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
    • 1H-Pyrazole-4-carbonitrile, 5-fluoro-1-(4-fluorophenyl)-
    • 1269293-81-3
    • DTXSID001200900
    • Inchi: 1S/C10H5F2N3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
    • InChI Key: NMBCCWOIQZQBMC-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C=NN1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 205.04515350Da
  • Monoisotopic Mass: 205.04515350Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 41.6Ų
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